4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide

• IUPAC Name: 4-(3-methylphenyl)-3-pyrrol-1-yl-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C25H24N2O4S/c1-16-8-7-9-17(12-16)19-15-32-24(22(19)27-10-5-6-11-27)25(28)26-18-13-20(29-2)23(31-4)21(14-18)30-3/h5-15H,1-4H3,(H,26,28)
• InChI Key: XJOLTBIYJRNPLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NC4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C25H24N2O4S
• Molecular Weight: 448.5 g/mol
• CAS No.: 1105246-31-8

Description

The compound 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide features a thiophene core substituted with a 3-methylphenyl group at position 4, a pyrrole ring at position 3, and a 3,4,5-trimethoxyphenyl carboxamide at position 2. Its synthesis likely involves condensation reactions between oxazolone intermediates and amines or hydrazides, as seen in structurally related compounds .

Biological Activity

The compound 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide is a member of the thiophene-2-carboxamide family, which has garnered attention for its diverse biological activities. This article explores its biological activity, focusing on its anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{22}N_2O_3S$, with a molecular weight of approximately 394.5 g/mol. The structure features a thiophene ring substituted with various functional groups, which contribute to its biological activity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiophene derivatives, including this compound. The following key findings illustrate its efficacy:

• Cytotoxicity : In vitro studies demonstrate that the compound exhibits significant cytotoxicity against various cancer cell lines. For instance, compounds structurally similar to this one have shown IC$_{50}$ values in the low micromolar range against breast cancer (MCF-7) and lung cancer (A549) cell lines .
• Mechanisms of Action :
  • Cell Cycle Arrest : Research indicates that the compound induces cell cycle arrest at the G1 and G2/M phases, leading to apoptosis in cancer cells .
  • Kinase Inhibition : The compound has been shown to inhibit multiple oncogenic kinases, which are critical in cancer progression and metastasis. This inhibition contributes to its anticancer effects by disrupting signaling pathways essential for tumor growth .
• Binding Affinity : Molecular docking studies reveal that the compound has a high binding affinity for tubulin and cyclin-dependent kinase 2 (CDK-2), suggesting it may interfere with microtubule dynamics and cell cycle regulation .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Cytotoxicity	Significant against MCF-7 and A549 cell lines
Cell Cycle Arrest	Induces G1 and G2/M phase arrest
Kinase Inhibition	Inhibits oncogenic kinases
Binding Affinity	High affinity for tubulin and CDK-2

Case Studies

Several case studies have explored the biological activities of thiophene derivatives:

• Study on MCF-7 Cells :
  • A study demonstrated that a closely related thiophene derivative induced significant apoptosis in MCF-7 cells through mitochondrial pathways, highlighting the potential of this class of compounds in breast cancer therapy .
• In Vivo Studies :
  • Preliminary in vivo studies using animal models have shown that administration of thiophene derivatives leads to reduced tumor size and improved survival rates, indicating promising therapeutic potential .

Comparison with Similar Compounds

Structural Features

Key structural analogs share the 3,4,5-trimethoxyphenyl group , a critical pharmacophore for tubulin binding and cytotoxicity. Differences lie in the core heterocycle and substituents:

Compound Class	Core Structure	Key Substituents	Reference
Target Compound	Thiophene	3-Methylphenyl, pyrrole, trimethoxyphenyl	-
Thiazole-pyrimidine hybrids	Thiazole-pyrimidine	Piperazine with aryl groups
CK1δ Inhibitors	Propanamide	Imidazole-pyridine, trimethoxyphenyl
Triazole-thiones	1,2,4-Triazole	Sulfonyl/aryl groups
Azetidin-2-one derivatives	β-Lactam (azetidin-2-one)	Thiophene, trimethoxyphenyl

• Thiophene vs. Thiazole-pyrimidine : The target's thiophene core may enhance π-π stacking compared to thiazole-pyrimidine hybrids, which exhibit rigid, planar structures for DNA intercalation .
• Trimethoxyphenyl Positioning : In CK1δ inhibitors (e.g., compound 194 ), the trimethoxyphenyl group is linked via a propanamide chain, optimizing kinase binding .

Physicochemical Properties

Data from analogs provide insights into solubility, stability, and bioavailability:

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
Target Compound	~450 (estimated)	Not reported	Amide, pyrrole, thiophene
CK1δ Inhibitor 194	522.60	Not reported	Propanamide, imidazole
Thiazole-pyrimidine 4d	Not reported	84–86	Piperazine, fluorine
Azetidin-2-one 14	Not reported	Not reported	β-Lactam, thiophene

• Melting Points : Thiazole-pyrimidine derivatives show wide ranges (84–217°C), influenced by substituent polarity .